Cas no 161373-42-8 (3-Cinnolinecarboxylicacid, 4-amino-6,7-dimethyl-)

• Product Name: 3-Cinnolinecarboxylicacid, 4-amino-6,7-dimethyl-
• CAS No: 161373-42-8
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 178765
• PubChem ID: 3074773
• Update Time: 2025-04-19

3-Cinnolinecarboxylicacid, 4-amino-6,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Cinnolinecarboxylicacid, 4-amino-6,7-dimethyl-
• 4-amino-6,7-dimethylcinnoline-3-carboxylic acid
• 3-Cinnolinecarboxylic acid,4-amino-6,7-dimethyl-,hydrate
• 3-Cinnolinecarboxylicacid,4-amino-6,7-dimethyl
• 4-Amino-6,7-dimethyl-3-cinnolinecarboxylic acid hydrate
• 3-Cinnolinecarboxylic acid, 4-amino-6,7-dimethyl-, hydrate
• DTXSID60167128
• 161373-42-8

• Inchi： 1S/C11H11N3O2/c1-5-3-7-8(4-6(5)2)13-14-10(9(7)12)11(15)16/h3-4H,1-2H3,(H2,12,13)(H,15,16)
• InChI Key： QVHURDLSHVYKIZ-UHFFFAOYSA-N
• SMILES： OC(C1=C(C2C=C(C)C(C)=CC=2N=N1)N)=O

Computed Properties

• Exact Mass: 235.09600
• Monoisotopic Mass: 217.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 89.1Ų

Experimental Properties

• PSA: 98.33000
• LogP: 2.04390